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Compound of Interest

Compound Name: Capreomycin Sulfate

Cat. No.: B1662203

Application Notes: Capreomycin Sulfate in
Research

Introduction

Capreomycin Sulfate is a cyclic polypeptide antibiotic derived from the bacterium
Streptomyces capreolus.[1][2] It is a crucial second-line agent in the treatment of multidrug-
resistant tuberculosis (MDR-TB).[1][3][4] For research purposes, Capreomycin Sulfate serves
as a vital tool for studying bacterial protein synthesis, antibiotic resistance mechanisms, and
the development of new anti-mycobacterial agents. Its primary mode of action involves the
inhibition of protein synthesis by targeting the bacterial ribosome.[1][5]

Mechanism of Action

Capreomycin Sulfate exerts its bacteriostatic and bactericidal effects by disrupting protein
synthesis within bacterial cells.[6] The mechanism involves several key interactions:

» Ribosomal Binding: The antibiotic binds to the 70S ribosome, the site of protein synthesis. It
uniquely interacts with components of both the 30S and 50S ribosomal subunits.[1][7]

« Inhibition of Translation: This binding interferes with the elongation phase of protein
synthesis.[1] It can cause misreading of the mMRNA template and obstruct the normal
translocation process of tRNA and mRNA on the ribosome.[1]
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Structural Disruption: Evidence suggests Capreomycin binds across the ribosomal subunit
interface, utilizing specific 2'-O-methylations in both 16S and 23S rRNAs.[3][6] It may also

inhibit the crucial interaction between ribosomal proteins L10 and L12, which form the stalk
of the 50S subunit essential for recruiting translation factors.[4]

This targeted action against bacterial ribosomes makes Capreomycin a subject of interest in

studies on antibiotic mechanisms and resistance. Resistance can emerge through mutations in

ribosomal RNA or proteins that diminish the drug's binding affinity.[1]

Applications in Research

Antimicrobial Susceptibility Testing (AST): Used as a reference antibiotic in AST to determine
the susceptibility of Mycobacterium tuberculosis and other mycobacterial strains.

Mechanism of Action Studies: Employed to investigate the intricacies of bacterial ribosome
function and protein synthesis.

Drug Development: Serves as a scaffold or reference compound for the development of
novel antibiotics targeting MDR bacteria.

Cell Culture: Can be used as a selection agent in cell culture applications involving resistant
genes, though its broad-spectrum activity requires careful determination of the minimum
inhibitory concentration (MIC) to avoid cytotoxicity.[8]

Quantitative Data Summary

The following tables summarize key quantitative information for the use of Capreomycin

Sulfate in a research setting.

Table 1: Physicochemical Properties of Capreomycin Sulfate
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Property Value Source(s)
CAS Number 1405-37-4 [61[7]
Molecular Formula C25H44N1407-H2S04 [6]
Molecular Weight ~750.78 - 766.78 g/mol [6]119]

White to off-white or slightly
Appearance _ [10][11]
yellowish amorphous powder

Table 2: Solubility of Capreomycin Sulfate

Solvent Solubility Notes Source(s)

The sulfate salt form
enhances water
solubility. To aid
Freely soluble; 2251.8 ] i )
Water dissolution, warming [2116191112]
mg/mL
to 37°C and
sonication can be

applied.

Some sources report
insolubility, indicating

DMSO <7.51 mg/mL o [6][12]
it is not a preferred

solvent.

Contradictory reports
exist, but generally

Ethanol Insoluble considered poorly [10][12]
soluble in most

organic solvents.

Methanol Soluble [13]

Table 3: Storage and Stability of Capreomycin Sulfate
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Storage Stability/Shelf- Recommendati
Form . Source(s)
Temperature Life ons

Store in a tight,
Powder -20°C > 4 years desiccated [71[14][15]
container.

_ Aliquot to avoid
Stock Solution

-20°C Up to 1 month repeated freeze- [6]
(Aqueous)
thaw cycles.
] Recommended
Stock Solution
-80°C Up to 6 months for long-term [6]
(Aqueous)
storage.
Unstable in
Aqueous Room o
) Stable at pH 4-8 strongly acidic or  [10]
Solution Temperature

basic conditions.

Experimental Protocols

Protocol 1: Preparation of a 50 mg/mL Capreomycin Sulfate Stock Solution

This protocol describes the preparation of a concentrated stock solution in water, which is the
recommended solvent.

Materials:

o Capreomycin Sulfate powder

o Sterile, nuclease-free water (e.g., Water for Injection or cell culture grade)
 Sterile conical tubes (e.g., 15 mL or 50 mL)

o Calibrated analytical balance and weigh paper/boat

 Sterile serological pipettes or micropipettes with sterile tips

e \ortex mixer
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Water bath or incubator set to 37°C (optional)
Ultrasonic bath (optional)
Sterile syringe filters (0.22 um pore size)

Sterile cryovials for aliquoting

Procedure:

Aseptic Technique: Perform all steps in a laminar flow hood or biological safety cabinet to
maintain sterility.

Calculation: Determine the required mass of Capreomycin Sulfate powder. For example, to
prepare 10 mL of a 50 mg/mL stock solution, you will need:

o 10 mL x 50 mg/mL = 500 mg of Capreomycin Sulfate

Weighing: Carefully weigh the calculated amount of Capreomycin Sulfate powder using an
analytical balance.

Dissolution:
o Transfer the powder to a sterile conical tube.
o Add a portion (e.g., 8 mL for a 10 mL final volume) of sterile water to the tube.

o Vortex the mixture thoroughly for 1-2 minutes until the powder is fully dissolved. The
solution should be clear and colorless.[10]

o Troubleshooting: If dissolution is slow, warm the solution to 37°C for 10-15 minutes and/or
place it in an ultrasonic bath for a few minutes to aid solubility.[6][16]

Volume Adjustment: Once fully dissolved, add sterile water to reach the final desired volume
(e.g., 10 mL). Invert the tube several times to ensure a homogenous solution.

Sterilization:
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o Draw the entire solution into a sterile syringe.
o Attach a sterile 0.22 pum syringe filter to the syringe tip.[17]

o Dispense the solution through the filter into a new sterile container (e.g., a 15 mL conical
tube). This step removes any potential bacterial contamination.[17]

 Aliquoting and Storage:

o Dispense the sterile stock solution into smaller, single-use volumes (e.g., 100 pL or 1 mL)
in sterile cryovials.

o Clearly label each aliquot with the name of the compound ("Capreomycin Sulfate"),
concentration (50 mg/mL), and the date of preparation.

o Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[6]

Safety Precautions:

o Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and
safety glasses.

o Handle Capreomycin Sulfate powder in a well-ventilated area or a chemical fume hood to
avoid inhalation.

o Refer to the Safety Data Sheet (SDS) for complete handling and disposal information.[11]

Visualizations
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Caption: Workflow for preparing a sterile Capreomycin Sulfate stock solution.
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Caption: Simplified pathway of Capreomycin's inhibition of protein synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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